cis-3-(2-Chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropanecarboxylic acid
cis-3-(2-Chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropanecarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
76023-99-9
VCID:
VC0106163
InChI:
InChI=1S/C9H10ClF3O2/c1-8(2)4(6(8)7(14)15)3-5(10)9(11,12)13/h3-4,6H,1-2H3,(H,14,15)/b5-3-/t4-,6-/m0/s1
SMILES:
CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C
Molecular Formula:
C9H10ClF3O2
Molecular Weight:
242.62 g/mol
cis-3-(2-Chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropanecarboxylic acid
CAS No.: 76023-99-9
Reference Standards
VCID: VC0106163
Molecular Formula: C9H10ClF3O2
Molecular Weight: 242.62 g/mol
| CAS No. | 76023-99-9 |
|---|---|
| Product Name | cis-3-(2-Chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropanecarboxylic acid |
| Molecular Formula | C9H10ClF3O2 |
| Molecular Weight | 242.62 g/mol |
| IUPAC Name | (1R,3R)-3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
| Standard InChI | InChI=1S/C9H10ClF3O2/c1-8(2)4(6(8)7(14)15)3-5(10)9(11,12)13/h3-4,6H,1-2H3,(H,14,15)/b5-3-/t4-,6-/m0/s1 |
| Standard InChIKey | SPVZAYWHHVLPBN-WREUKLMHSA-N |
| Isomeric SMILES | CC1([C@H]([C@H]1C(=O)O)/C=C(/C(F)(F)F)\Cl)C |
| SMILES | CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C |
| Canonical SMILES | CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C |
| Synonyms | (1R)-cis-3-[(Z)-2-Chloro-3,3,3-trifluoro-1-propenyl]-2,2-dimethylcyclopropanecarboxylic Acid; (1R,3R)- 3-[(1Z)-2-Chloro-3,3,3-trifluoro-1-propenyl]-2,2-dimethylcyclopropanecarboxylic Acid; [1R-[1α,3α(Z)]]-3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-d |
| PubChem Compound | 6440474 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume